Cas no 2172606-22-1 (3-(4-aminothian-4-yl)pentan-3-ol)

• Product Name: 3-(4-aminothian-4-yl)pentan-3-ol
• CAS No: 2172606-22-1
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5814755
• PubChem ID: 165603575
• Update Time: 2025-07-01

3-(4-aminothian-4-yl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminothian-4-yl)pentan-3-ol
• EN300-1644112
• 2172606-22-1

• Inchi： 1S/C10H21NOS/c1-3-10(12,4-2)9(11)5-7-13-8-6-9/h12H,3-8,11H2,1-2H3
• InChI Key： DYZBLDMOSGNKDH-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C(CC)(CC)O)N

Computed Properties

• Exact Mass: 203.13438547g/mol
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(4-aminothian-4-yl)pentan-3-ol

Professional Introduction to Compound with CAS No. 2172606-22-1 and Product Name: 3-(4-aminothian-4-yl)pentan-3-ol

The compound with the CAS number 2172606-22-1 and the product name 3-(4-aminothian-4-yl)pentan-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 3-(4-aminothian-4-yl)pentan-3-ol incorporates a thiol group and an amino group, which are critical for its interaction with biological targets. This dual functionality makes it a promising candidate for the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule compounds that can modulate biological pathways associated with various diseases. The 3-(4-aminothian-4-yl)pentan-3-ol molecule, with its distinct chemical features, has been extensively studied for its pharmacological properties. Research indicates that this compound exhibits notable bioactivity, particularly in the context of enzyme inhibition and receptor binding. These properties are essential for designing drugs that can effectively target specific disease mechanisms.

One of the most compelling aspects of 3-(4-aminothian-4-yl)pentan-3-ol is its potential as a scaffold for drug discovery. The presence of both an amino group and a thiol group allows for diverse chemical modifications, enabling chemists to tailor the compound's properties for specific therapeutic applications. This flexibility has led to several innovative synthetic strategies being explored, including derivatization and functionalization to enhance pharmacokinetic profiles and improve target specificity.

Recent studies have highlighted the compound's efficacy in preclinical models, where it demonstrated promising results in inhibiting key enzymes involved in inflammatory pathways. The thiol group in 3-(4-aminothian-4-yl)pentan-3-ol plays a crucial role in these interactions, facilitating stable binding to biological targets. This has opened up new avenues for treating conditions such as arthritis and other inflammatory disorders. Additionally, the amino group provides a site for further chemical modifications, allowing researchers to optimize the compound's solubility and bioavailability.

The synthesis of 3-(4-aminothian-4-yl)pentan-3-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution have been utilized to construct the core structure of the molecule efficiently. These synthetic approaches not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

From a computational chemistry perspective, 3-(4-aminothian-4-yl)pentan-3-ol has been subjected to extensive molecular modeling studies to understand its interactions at the molecular level. These studies have provided valuable insights into how the compound binds to biological targets and how its structure can be optimized for improved efficacy. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in elucidating the compound's pharmacophore.

The potential therapeutic applications of 3-(4-aminothian-4-yl)pentan-3-ol extend beyond inflammation management. Preliminary research suggests that this compound may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of thiol-containing compounds to cross the blood-brain barrier has been particularly noted in these studies, offering hope for developing effective treatments for central nervous system disorders.

In conclusion, 3-(4-aminothian-4-yli)pentanenitrile (CAS No. 2172606221) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising bioactivity. The dual functionality provided by the amino and thiol groups makes it an attractive scaffold for drug discovery, with potential applications in treating inflammation-related diseases and neurodegenerative disorders. Continued research into this compound is expected to yield novel therapeutic agents that address unmet medical needs.